Cas no 1147760-73-3 (4-methylphenyl 6-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 4-methylphenyl 6-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 1147760-73-3
• Molecular Formula: C₁₄H₁₄N₂O₂S
• Molecular Weight: 274.338161945343
• CID: 6025310
• PubChem ID: 40173651

4-methylphenyl 6-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylate Properties

Names and Identifiers

• 4-methylphenyl 6-methyl-2-(methylsulfanyl)pyrimidine-4-carboxylate
• EN300-26582053
• (4-methylphenyl) 6-methyl-2-methylsulfanylpyrimidine-4-carboxylate
• CCG-313034
• Z431658794
• 1147760-73-3
• AKOS034316406

• InChIKey： WNRVVJRWGHXQLJ-UHFFFAOYSA-N
• Inchi： 1S/C14H14N2O2S/c1-9-4-6-11(7-5-9)18-13(17)12-8-10(2)15-14(16-12)19-3/h4-8H,1-3H3
• SMILES： S(C)C1=NC(C)=CC(C(=O)OC2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 274.07759887g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 274.07759887g/mol
• Heavy Atom Count: 19
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 77.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters